Cas no 1443981-75-6 (2-chloro-6-methanesulfonylbenzamide)

• Product Name: 2-chloro-6-methanesulfonylbenzamide
• CAS No: 1443981-75-6
• MF: C₈H₈ClNO₃S
• MW: 233.672019958496
• CID: 4600178
• PubChem ID: 71758426
• Update Time: 2025-10-12

2-chloro-6-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methanesulfonylbenzamide
• Benzamide, 2-chloro-6-(methylsulfonyl)-

• Inchi： 1S/C8H8ClNO3S/c1-14(12,13)6-4-2-3-5(9)7(6)8(10)11/h2-4H,1H3,(H2,10,11)
• InChI Key： SLRVSIBUWHFCSI-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=C(S(C)(=O)=O)C=CC=C1Cl

Additional information on 2-chloro-6-methanesulfonylbenzamide

2-Chloro-6-Methanesulfonylbenzamide: A Comprehensive Overview

2-Chloro-6-methanesulfonylbenzamide, also known by its CAS number CAS No. 1443981-75-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzamide group substituted with a chlorine atom at the 2-position and a methanesulfonyl group at the 6-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 2-chloro-6-methanesulfonylbenzamide involves a series of well-established organic reactions. Typically, the starting material is benzamide, which undergoes chlorination at the 2-position using appropriate reagents such as chlorine gas or thionyl chloride. Subsequently, the methanesulfonyl group is introduced at the 6-position through a nucleophilic substitution reaction, often utilizing methanesulfonyl chloride as the electrophile. The reaction conditions, including temperature and solvent selection, are critical to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 2-chloro-6-methanesulfonylbenzamide in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with therapeutic potential. For instance, its ability to act as a precursor for amide bond formation has been leveraged in the development of novel antibiotics and anticancer agents. The presence of the methanesulfonyl group enhances the molecule's solubility and stability, making it an ideal candidate for further functionalization.

In addition to its role in drug discovery, 2-chloro-6-methanesulfonylbenzamide has found applications in materials science. Its aromatic ring structure and substituent effects make it suitable for use in the synthesis of advanced materials such as polymers and coordination compounds. Recent advancements in polymer chemistry have demonstrated that this compound can serve as a monomer for producing high-performance polymers with tailored properties, including improved thermal stability and mechanical strength.

The structural features of 2-chloro-6-methanesulfonylbenzamide also make it an attractive target for mechanistic studies in organic chemistry. Researchers have investigated its reactivity under various conditions, shedding light on fundamental aspects of nucleophilic aromatic substitution and electrophilic substitution reactions. These studies have not only deepened our understanding of aromatic chemistry but also provided valuable insights into optimizing synthetic routes for similar compounds.

From an environmental perspective, there is growing interest in understanding the fate and behavior of 2-chloro-6-methanesulfonylbenzamide in natural systems. Studies have been conducted to assess its biodegradability and potential impact on aquatic ecosystems. Preliminary results suggest that this compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully characterize its environmental impact.

In conclusion, 2-chloro-6-methanesulfonylbenzamide, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span drug discovery, materials science, and fundamental chemical studies, underscoring its importance as a valuable chemical entity. As research progresses, new opportunities for exploiting this compound's potential are expected to emerge.